Cas no 2228436-99-3 (1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one)

• Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one
• CAS No: 2228436-99-3
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 6157295
• PubChem ID: 165647521
• Update Time: 2025-06-11

1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one
• EN300-1917267
• 2228436-99-3

• Inchi： 1S/C8H9BrO2S/c1-5(10)3-6-4-7(9)8(11-2)12-6/h4H,3H2,1-2H3
• InChI Key： ITDFESNFEOGJMJ-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CC(C)=O

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one

Introduction to 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one (CAS No. 2228436-99-3)

1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228436-99-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone, featuring a thiophene core substituted with bromine and methoxy groups, has garnered attention due to its structural versatility and potential biological activities. The compound’s molecular framework, comprising a thiophene ring linked to a propanone moiety, positions it as a valuable scaffold for the development of novel therapeutic agents.

The structural attributes of 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one make it a compelling candidate for further exploration in drug discovery. The presence of both bromine and methoxy substituents on the thiophene ring introduces regions of electrophilic and nucleophilic reactivity, respectively, which can be exploited in synthetic chemistry to modify or derivatize the molecule. This dual functionality has been leveraged in various synthetic pathways, enabling the construction of more complex molecules with tailored pharmacological properties.

In recent years, there has been a surge in interest regarding thiophene derivatives due to their demonstrated efficacy in multiple therapeutic areas. 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one is no exception, as it has been investigated for its potential applications in anti-inflammatory, antimicrobial, and anticancer research. The bromine atom at the 4-position of the thiophene ring enhances its reactivity toward cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

The methoxy group at the 5-position contributes to the compound’s solubility and metabolic stability, making it an attractive intermediate for further pharmacological development. Additionally, the propanone moiety provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or optimize bioavailability. These features collectively make 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one a versatile building block in medicinal chemistry.

Recent studies have highlighted the role of 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one in modulating inflammatory pathways. Researchers have observed that derivatives of this compound exhibit inhibitory effects on key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing body of evidence suggesting that thiophene derivatives can serve as effective anti-inflammatory agents. The structural similarity of this compound to known anti-inflammatory drugs underscores its potential as a lead compound for further optimization.

Moreover, investigations into the antimicrobial properties of 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one have revealed promising results. Antimicrobial resistance remains a significant global health challenge, prompting the search for novel antimicrobial agents. Preliminary studies indicate that certain derivatives of this compound demonstrate activity against Gram-positive and Gram-negative bacteria, as well as fungi. The mechanisms underlying these effects are currently under investigation but may involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

The anticancer potential of 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one has also been explored extensively. Cancer chemotherapeutic agents often target specific molecular pathways dysregulated in tumor cells. This compound has been shown to induce apoptosis in various cancer cell lines by modulating intracellular signaling cascades associated with cell survival and proliferation. The bromine substituent facilitates further derivatization to enhance selectivity and potency against specific cancer types. Such findings position 1-(4-bromo-5-methoxythiophen-2-yl)propan-2-one as a promising candidate for development into next-generation anticancer therapeutics.

The synthetic accessibility of 1-(4-bromo-5-methoxythiophen-2-ylopane)-propanone is another factor contributing to its significance in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods often involve multi-step organic transformations starting from commercially available precursors such as 4-bromo-thiophene and 5-methoxymethylfuran or other suitable starting materials. The availability of scalable synthesis routes ensures that researchers can access sufficient quantities of this compound for detailed pharmacological evaluation.

In conclusion,1-(4-bromo--5--methoxythiophen--]--]`propan--]`one` (CAS No.--2228436--99--3`) represents a structurally interesting and biologically relevant molecule with applications spanning multiple therapeutic areas including anti-inflammatory, antimicrobial, and anticancer research.` Its unique combination of functional groups makes it an excellent scaffold for medicinal chemistry innovation.` As our understanding`of its pharmacological profile continues`to grow, this compound`holds promise`for future drug development.` Continued investigation into its mechanisms`of action`and derivatives will likely uncover novel therapeutic strategies.`